Cas no 7796-72-7 (ethyl 3,3-dimethylpent-4-en-1-oate)

ethyl 3,3-dimethylpent-4-en-1-oate structure
7796-72-7 structure
Product Name:ethyl 3,3-dimethylpent-4-en-1-oate
CAS No:7796-72-7
MF:C9H16O2
MW:156.222143173218
CID:983958
PubChem ID:82262
Update Time:2025-09-18

ethyl 3,3-dimethylpent-4-en-1-oate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3,3-dimethylpent-4-en-1-oate
    • ethyl 3,3-dimethylpent-4-enoate
    • Ethyl-3,3-Dimethyl-4-pentenoate
    • 232-250-3
    • Ethyl 3,3-dimethyl-4-pentenoate
    • ZLDOMUPTDYCDBS-UHFFFAOYSA-N
    • ethyl3,3-dimethylpent-4-enoate
    • ethyl 3,3-dimethyl-4-pentenate
    • 3,3-Dimethyl-4-pentenoic acid ethyl ester
    • 7796-72-7
    • SCHEMBL8759255
    • AKOS006314432
    • 4-Pentenoic acid, 3,3-dimethyl-, ethyl ester
    • DTXSID5064883
    • 3,3-Dimethyl-4-pentenoic acid, ethyl ester
    • EINECS 232-250-3
    • UNII-NZ837EQV7A
    • NZ837EQV7A
    • NS00037963
    • MDL: MFCD09953971
    • Inchi: 1S/C9H16O2/c1-5-9(3,4)7-8(10)11-6-2/h5H,1,6-7H2,2-4H3
    • InChI Key: ZLDOMUPTDYCDBS-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC(C=C)(C)C)=O

Computed Properties

  • Exact Mass: 156.11508
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

ethyl 3,3-dimethylpent-4-en-1-oate Pricemore >>

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